4-benzyl-2-phenyl-4H-[1,2,4]triazolo[1,5-a]benzimidazole

• IUPAC Name: 4-benzyl-2-phenyl-[1,2,4]triazolo[1,5-a]benzimidazole
• InChI: InChI=1S/C21H16N4/c1-3-9-16(10-4-1)15-24-18-13-7-8-14-19(18)25-21(24)22-20(23-25)17-11-5-2-6-12-17/h1-14H,15H2
• InChI Key: ZLECLFCUZKMAFG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C3=CC=CC=C3N4C2=NC(=N4)C5=CC=CC=C5
• Molecular Formula: C21H16N4
• Molecular Weight: 324.4 g/mol

Description

4-benzyl-2-phenyl-4H-[1,2,4]triazolo[1,5-a]benzimidazole is a chemical compound that has gained significant attention in scientific research due to its potential biological and pharmacological activities. It belongs to the class of benzimidazole derivatives, which have shown promising results in the treatment of various diseases.

Mechanism of Action

The exact mechanism of action of 4-benzyl-2-phenyl-4H-[1,2,4]triazolo[1,5-a]benzimidazole is not fully understood. However, it has been suggested that it may act by inhibiting the activity of various enzymes and proteins involved in the development and progression of diseases. For example, it has been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of acetylcholine, a neurotransmitter that is essential for cognitive function.
Biochemical and Physiological Effects:
Studies have shown that 4-benzyl-2-phenyl-4H-[1,2,4]triazolo[1,5-a]benzimidazole has various biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, which are involved in the development of inflammatory diseases. In addition, it has also been shown to induce apoptosis, a process of programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-benzyl-2-phenyl-4H-[1,2,4]triazolo[1,5-a]benzimidazole in lab experiments is its potential to exhibit multiple biological and pharmacological activities. This makes it a versatile compound that can be used in various research areas. However, one of the limitations is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on 4-benzyl-2-phenyl-4H-[1,2,4]triazolo[1,5-a]benzimidazole. One of the areas of interest is its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. In addition, further studies are needed to investigate its potential as an anticancer agent and its mechanism of action in cancer cells. Furthermore, its potential use in the development of novel antimicrobial and antiviral agents should also be explored.

Synthesis Methods

The synthesis of 4-benzyl-2-phenyl-4H-[1,2,4]triazolo[1,5-a]benzimidazole can be achieved through various methods. One of the commonly used methods involves the reaction of 2-phenyl-1H-benzimidazole with benzyl azide in the presence of copper (I) iodide as a catalyst. The reaction is carried out under an inert atmosphere of nitrogen and at a temperature of 120°C. The resulting product is then purified through column chromatography to obtain pure 4-benzyl-2-phenyl-4H-[1,2,4]triazolo[1,5-a]benzimidazole.

Scientific Research Applications

4-benzyl-2-phenyl-4H-[1,2,4]triazolo[1,5-a]benzimidazole has been extensively studied for its potential biological and pharmacological activities. It has been shown to exhibit antimicrobial, antiviral, anti-inflammatory, and anticancer properties. In addition, it has also been investigated for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.